Cas no 2168421-84-7 (4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-)

• Product Name: 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-
• CAS No: 2168421-84-7
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5261339
• Update Time: 2025-06-08

4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-

• Inchi： 1S/C12H14ClN3/c1-3-7(2)12-15-10-5-4-8(13)6-9(10)11(14)16-12/h4-7H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： RTACHVDAVAVKRI-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=C(N)N=C1C(C)CC

Additional information on 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-

Introduction to 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- (CAS No. 2168421-84-7)

4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-, identified by its Chemical Abstracts Service (CAS) number 2168421-84-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of a chloro substituent at the 6-position and an isobutyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The quinazoline core is a well-documented motif in medicinal chemistry, frequently employed in the design of bioactive molecules. Its aromatic system and nitrogen-rich structure contribute to favorable interactions with biological targets, particularly enzymes and receptors. The introduction of electron-withdrawing groups such as chlorine enhances the reactivity and binding affinity of the molecule, which is a critical factor in optimizing pharmacological properties.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced therapeutic profiles. The compound 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- exemplifies this trend, as it combines structural features that are conducive to further functionalization. For instance, the chloro group at the 6-position can be readily modified through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the introduction of diverse pharmacophores.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Quinazoline derivatives have been extensively studied for their ability to modulate tyrosine kinase activity, which is central to numerous signaling pathways implicated in cancer and inflammatory diseases. The specific substitution pattern of 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- may confer selectivity for certain kinases, thereby reducing off-target effects and improving overall efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations, researchers can assess how 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- interacts with target proteins. These studies have revealed that the compound exhibits promising binding affinities for several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). Such findings underscore its potential as a lead compound in the development of novel therapeutics.

The synthesis of 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriately substituted benzamides or carbamates with amidines or hydrazines to form the quinazoline ring system. Subsequent functionalization steps, such as chlorination and alkylation, are employed to introduce the characteristic substituents at the 6- and 2-positions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Quinazoline derivatives are known for their ability to form stable coordination complexes with metal ions, which can be exploited in the development of luminescent probes and catalysts. The electron-rich nature of the quinazoline core facilitates metal coordination, making it an attractive ligand system for such applications.

The chemical stability of 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- under various conditions is another critical consideration. Studies have demonstrated that this compound maintains its integrity under moderate temperatures and pH conditions, suggesting its suitability for industrial-scale synthesis and formulation. Furthermore, its solubility profile in common organic solvents enhances its feasibility for use in high-throughput screening assays.

As research continues to evolve, new methodologies for modifying quinazoline derivatives are being developed. Transition-metal-catalyzed reactions, such as palladium-mediated coupling reactions, offer efficient routes to introduce additional functional groups without compromising structural integrity. These advances are particularly relevant for fine-tuning the pharmacological properties of 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)-, enabling researchers to explore novel therapeutic avenues.

The impact of 4-Quinazolinamine, 6-chloro-2-(1-methylpropyl)- extends beyond academic research; it holds commercial significance as well. Pharmaceutical companies are increasingly investing in libraries of quinazoline derivatives due to their perceived clinical utility. The compound’s unique structural features make it a versatile building block for generating structurally diverse molecules with optimized pharmacokinetic profiles.

In conclusion,4-Quinazolinamine, 6-chloro, 2-(1-methylpropyl)- (CAS No. 2168421-84-7) represents a fascinating example of how structural modifications can enhance biological activity. Its potential applications in drug discovery, coupled with advancements in synthetic methodologies and computational tools, position it as a promising candidate for future therapeutic development. As the field continues to progress, this compound will undoubtedly play a significant role in shaping next-generation pharmaceutical innovations.